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Compound of Interest

Compound Name: Thymidylyl-(3'->5')-thymidine

Cat. No.: B1408582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of Thymidylyl-(3'->5')-thymidine, a fundamental dinucleotide also known as TpT. This

document details the prevalent solid-phase synthesis methodology and the analytical

techniques employed to verify the structure, purity, and integrity of the synthesized molecule.

Introduction
Thymidylyl-(3'->5')-thymidine (TpT) is a deoxyribonucleic acid (DNA) dinucleotide, consisting

of two thymidine nucleosides linked by a phosphodiester bond between the 3' hydroxyl group of

the first nucleoside and the 5' hydroxyl group of the second. As a basic building block of DNA,

TpT is crucial in various research applications, including the study of DNA structure and

function, DNA-protein interactions, and as a starting material for the synthesis of longer

oligonucleotides for therapeutic and diagnostic purposes. The reliable synthesis and thorough

characterization of TpT are paramount to ensure the accuracy and reproducibility of these

applications.

Synthesis of Thymidylyl-(3'->5')-thymidine
The most common and efficient method for the synthesis of TpT and other oligonucleotides is

the solid-phase phosphoramidite method.[1][2] This technique involves the sequential addition

of protected nucleoside phosphoramidites to a growing chain that is covalently attached to an
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insoluble solid support, typically controlled pore glass (CPG).[3][4] The synthesis cycle consists

of four main steps: detritylation, coupling, capping, and oxidation.

Solid-Phase Synthesis Workflow
The synthesis proceeds in the 3' to 5' direction. The first nucleoside (the 3'-terminal thymidine)

is attached to the solid support. The synthesis cycle then begins for the addition of the second

thymidine.
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1. Start with Thymidine
 on Solid Support (CPG)

2. Detritylation:
Removal of DMT protecting group

(Trichloroacetic Acid)

3. Coupling:
Addition of Thymidine Phosphoramidite

(Activated by Tetrazole)

4. Capping:
Acetylation of unreacted 5'-OH groups

(Acetic Anhydride)

5. Oxidation:
Conversion of phosphite triester

to phosphate triester (Iodine)

6. Cleavage and Deprotection:
Release from solid support and

removal of protecting groups
(Ammonium Hydroxide)

7. Purification
(RP-HPLC)

Final Product:
Thymidylyl-(3'->5')-thymidine (TpT)
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Purified TpT Sample

Analytical RP-HPLC ESI-Mass Spectrometry NMR Spectroscopy
(¹H and ³¹P)

Purity > 95% Correct Molecular Weight Correct Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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